Hexadecanenitrile
Overview
Description
Hexadecanenitrile, also known as Palmitonitrile or 1-Cyanopentadecane, is a chemical compound with the formula C16H31N . It has a molecular weight of 237.4240 .
Synthesis Analysis
The synthesis of Hexadecanenitrile has been reported in a study where it was formed during a process carried out at 325° C for fourteen hours . Another study mentioned the role of Hexadecanenitrile in the transport of suberin monomers of russet skin formation .Molecular Structure Analysis
Hexadecanenitrile has a total of 47 bonds; 16 non-H bonds, 1 multiple bond, 13 rotatable bonds, 1 triple bond, and 1 nitrile (aliphatic) .Scientific Research Applications
Photonics with Hexagonal Boron Nitride
Recent research has highlighted hexagonal boron nitride (hBN) for its unique optical properties enabling novel photonic functionalities. It's a natural hyperbolic material in the mid-IR range, hosts defects for room-temperature, single-photon emission, exhibits strong second-order nonlinearities, and is well suited for deep UV emitters and detectors. This makes hBN highly sought after for mid-IR nanophotonics, nonlinear and quantum optics (Caldwell et al., 2019).
Dielectric Breakdown of Hexagonal Boron Nitride
Hexagonal boron nitride (BN) is commonly used as a substrate and gate insulator in 2D electronic devices. Research shows that BN exhibits a dielectric breakdown strength of ∼12 MV/cm, comparable to conventional SiO2 oxides. This breakdown behavior, including physical fracture and electrical breakdown, is unique to layered materials like BN (Hattori et al., 2015).
Lubricant Additive Applications
Hexagonal boron nitride (BN), with its graphite-like structure, has been found to significantly decrease wear when added to lubricating oil. Its effectiveness varies depending on the materials it interacts with, suggesting its utility in reducing wear in various mechanical systems (Kimura et al., 1999).
Steam Reforming of Hexadecane
Hexadecane, used as a diesel surrogate, has been studied for diesel reforming in microchannels. Research on steam reforming of hexadecane over Rh/CeO2 catalysts shows the potential for efficient diesel reforming processes (Thormann et al., 2009).
Nanomaterial Synthesis and Applications
Research into hexagonal boron nitride (h-BN) synthesis using chemical vapor deposition (CVD) has enabled the creation of monolayer h-BN, useful for applications like protective coating, dielectric layers, and ultraviolet emitters. The unique properties of h-BN make it attractive for various scientific and industrial applications (Kim et al., 2012).
Safety and Hazards
Mechanism of Action
Hexadecanenitrile, also known as Palmitonitrile, is a chemical compound with the formula C16H31N . This article will explore its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.
Target of Action
It is known to be used as a chemical intermediate in organic synthesis , suggesting that its targets could be various, depending on the specific reactions it is involved in.
Mode of Action
As a chemical intermediate, it likely interacts with its targets through chemical reactions, leading to the formation of new compounds .
Biochemical Pathways
It is used as a precursor for the synthesis of fatty acids , which are involved in numerous biochemical pathways, including energy production, cell membrane formation, and signal transduction.
Result of Action
The molecular and cellular effects of Hexadecanenitrile’s action would depend on the specific reactions it is involved in. As a precursor for the synthesis of fatty acids , it could contribute to the processes that these fatty acids are involved in, such as energy production and cell membrane formation.
Action Environment
The action, efficacy, and stability of Hexadecanenitrile can be influenced by various environmental factors. For instance, its stability could be affected by temperature, light, and pH. Its efficacy could be influenced by the presence of other compounds that it may react with .
properties
IUPAC Name |
hexadecanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H31N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGXGAUQEMYSVJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H31N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5027271 |
Source
|
| Record name | Hexadecanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Hexadecanenitrile | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Hexadecanenitrile | |
CAS RN |
629-79-8 |
Source
|
| Record name | Hexadecanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=629-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palmitonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000629798 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexadecanenitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2137 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Hexadecanenitrile | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hexadecanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexadecanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.101 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PALMITONITRILE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NU03440G5D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary sources and applications of Hexadecanenitrile?
A: Hexadecanenitrile is found as a component of bio-oil derived from the pyrolysis of various biomass sources. Research suggests that acid pretreatment of high-ash natural microalgae, such as those collected from Taihu Lake, can significantly improve the yield of Hexadecanenitrile during pyrolysis . While specific applications of Hexadecanenitrile aren't extensively discussed in the provided research, its presence in bio-oil suggests potential uses as a chemical feedstock or fuel component.
Q2: How does the particle size of sewage sludge affect the yield of Hexadecanenitrile during pyrolysis?
A: Studies have shown that the particle size of sewage sludge significantly impacts the yield of Hexadecanenitrile during pyrolysis . Maximum oil yield, containing Hexadecanenitrile, was achieved at a pyrolysis temperature of 450°C and a particle diameter of 0.5–0.2 mm. This suggests that optimizing particle size is crucial for maximizing the production of valuable compounds like Hexadecanenitrile from sewage sludge through pyrolysis.
Q3: Can the presence of ash in natural microalgae impact the production of Hexadecanenitrile during pyrolysis?
A: Yes, the presence of ash, particularly metal oxides like CaO, MgO, and Al2O3, can influence the formation of Hexadecanenitrile during the pyrolysis of natural microalgae . These metal oxides promote the conversion of Hexadecanoic acid and ammonia (NH3) to Hexadecanamide, which can then be further dehydrated to Hexadecanenitrile. Acid pretreatment effectively removes ash, leading to a significant increase in the selectivity of Hexadecanoic acid and a decrease in Hexadecanenitrile formation.
Q4: How was Hexadecanenitrile characterized in the context of these studies?
A: In the analysis of sewage sludge pyrolysis, Hexadecanenitrile was identified as a major component in the oil produced using GC-MS . This technique allows for the separation and identification of individual compounds within a complex mixture like bio-oil.
Q5: What are the implications of finding Hexadecanenitrile in urban aerosol samples?
A: The detection of Hexadecanenitrile in urban aerosol samples using GCxGC-TOF/MS suggests its presence in the atmosphere. While the specific sources and implications are not fully elaborated upon in the provided research, this finding highlights the need for further investigation into the potential environmental and health impacts of this compound.
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